Cas no 7498-16-0 (Formamide,N-(4-amino-6-chloro-5-pyrimidinyl)-N-butyl-)

• Product Name: Formamide,N-(4-amino-6-chloro-5-pyrimidinyl)-N-butyl-
• CAS No: 7498-16-0
• MF: C₉H₁₃ClN₄O
• MW: 228.678720235825
• CID: 573878
• PubChem ID: 348183
• Update Time: 2025-04-19

Formamide,N-(4-amino-6-chloro-5-pyrimidinyl)-N-butyl- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4-amino-6-chloro-5-pyrimidinyl)-N-butyl-
• N-(4-amino-6-chloropyrimidin-5-yl)-N-butylformamide
• AC1L88ZP
• N-(4-amino-6-chloro-pyrimidin-5-yl)-N-butyl-formamide
• N-< 4-Amino-6-chlor-pyrimidin-5-yl> -N-butyl-formamid
• NSC407345
• N-(4-Amino-6-chloro-5-pyrimidinyl)-N-butylformamide
• NSC-407345
• DTXSID10324643
• 7498-16-0

• Inchi： 1S/C9H13ClN4O/c1-2-3-4-14(6-15)7-8(10)12-5-13-9(7)11/h5-6H,2-4H2,1H3,(H2,11,12,13)
• InChI Key： NCJVYHHJFKBUDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC=N1)N(C=O)CCCC

Computed Properties

• Exact Mass: 228.07799
• Monoisotopic Mass: 228.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.11
• LogP: 2.69220